4-methoxyphenyl (2,3,6-trimethylphenoxy)acetate

• IUPAC Name: (4-methoxyphenyl) 2-(2,3,6-trimethylphenoxy)acetate
• InChI: InChI=1S/C18H20O4/c1-12-5-6-13(2)18(14(12)3)21-11-17(19)22-16-9-7-15(20-4)8-10-16/h5-10H,11H2,1-4H3
• InChI Key: CELJECWKXHGPBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C)OCC(=O)OC2=CC=C(C=C2)OC)C
• Molecular Formula: C18H20O4
• Molecular Weight: 300.3 g/mol

Description

Synthesis Analysis

Compounds similar to 4-methoxyphenyl (2,3,6-trimethylphenoxy)acetate can be synthesized through various organic reactions. For instance, the synthesis of related aryl and methoxy substituted compounds often involves condensation reactions, reduction processes, and the use of catalysts to achieve desired molecular frameworks (Ram & Goel, 1996).

Molecular Structure Analysis

The molecular structure of compounds with methoxy and phenoxy groups has been characterized using techniques like NMR, IR, and MS spectroscopy, as well as X-ray crystallography. These methods provide insights into the arrangement of atoms and the geometry of the molecule, revealing interactions such as hydrogen bonding and molecular packing in the crystal lattice (Mao et al., 2015).

Chemical Reactions and Properties

Compounds with methoxyphenyl and trimethylphenoxy groups participate in a variety of chemical reactions, including ring transformations, arylation, and copolymerization. These reactions expand the utility of the compounds in synthesizing complex molecular structures for various applications (Barilla et al., 2021).

Physical Properties Analysis

The physical properties of similar compounds, such as solubility, melting point, and crystalline structure, are influenced by their molecular arrangements and interactions. X-ray crystallography studies reveal how molecular conformations and intermolecular forces contribute to the stability and physical state of these compounds (Li et al., 1996).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, of compounds like 4-methoxyphenyl (2,3,6-trimethylphenoxy)acetate, are determined by the functional groups present. Methoxy and phenoxy groups can affect the electron distribution within the molecule, influencing its participation in chemical reactions and its behavior towards different reagents (Noolvi et al., 2016).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “4-methoxyphenyl (2,3,6-trimethylphenoxy)acetate” would require appropriate safety measures. It’s important to use personal protective equipment and follow standard safety protocols when handling this compound.

Future Directions

The future research directions for this compound could include studying its potential applications in various fields such as pharmaceuticals, materials science, or organic synthesis.